N-(3-chloro-4-fluorophenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-3-[(2-nitrobenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H13ClFN3O5/c23-15-11-12(9-10-16(15)24)25-22(29)20-19(14-6-2-4-8-18(14)32-20)26-21(28)13-5-1-3-7-17(13)27(30)31/h1-11H,(H,25,29)(H,26,28)
• InChI Key: ZLCZBOFEMAXKGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC(=C(C=C3)F)Cl)NC(=O)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C22H13ClFN3O5
• Molecular Weight: 453.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide, also known as CFP-NBFBC, is an organofluorine compound derived from the benzofuran family. It has a wide range of applications in the scientific and medical fields. CFP-NBFBC is used as a synthetic intermediate in the synthesis of various biologically active compounds, as well as a building block for the production of pharmaceuticals. It is also used as a ligand in the study of enzyme-catalyzed reactions and as a substrate in the study of enzyme kinetics.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide has a wide range of applications in the scientific and medical fields. It is used as a synthetic intermediate in the synthesis of various biologically active compounds, such as antibiotics and anti-cancer drugs. It is also used as a building block for the production of pharmaceuticals. N-(3-chloro-4-fluorophenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide is also used as a ligand in the study of enzyme-catalyzed reactions and as a substrate in the study of enzyme kinetics.

Mechanism of Action

N-(3-chloro-4-fluorophenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide is an organofluorine compound that is believed to interact with enzymes and other proteins in the body to produce its effects. It is believed to bind to certain active sites of enzymes and other proteins, thereby altering their activity. It is also believed to act as an agonist or antagonist of certain receptors, which can result in the production of various physiological and biochemical effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(3-chloro-4-fluorophenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide are not fully understood. However, it is believed to have an effect on various metabolic pathways, including the metabolism of hormones and neurotransmitters. It is also believed to have an effect on the immune system, as well as on the expression of certain genes.

Advantages and Limitations for Lab Experiments

The use of N-(3-chloro-4-fluorophenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide in laboratory experiments offers several advantages. It is relatively easy to synthesize and is readily available. It is also relatively non-toxic, making it safe to use in laboratory experiments. However, there are some limitations to its use. It is not very soluble in water, making it difficult to use in certain types of experiments. Additionally, its effects on biochemical and physiological processes are not fully understood, making it difficult to predict its effects in certain experiments.

Future Directions

The future directions of research on N-(3-chloro-4-fluorophenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide include further exploration of its mechanism of action and its biochemical and physiological effects. Additionally, research should focus on the development of more efficient and cost-effective methods for synthesizing N-(3-chloro-4-fluorophenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide. Finally, research should focus on the development of methods for using N-(3-chloro-4-fluorophenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide in laboratory experiments in order to better understand its effects on various metabolic pathways, hormones, and neurotransmitters.

Synthesis Methods

N-(3-chloro-4-fluorophenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide can be synthesized in a two-step process. The first step involves the reaction of 3-chloro-4-fluorophenol with 2-nitrobenzamide in the presence of a base, such as potassium hydroxide, to form the intermediate compound 3-chloro-4-fluorophenyl-3-(2-nitrobenzamido)-1-benzofuran. The second step involves the reaction of the intermediate with carbon dioxide in the presence of a catalyst, such as palladium acetate, to form the final product, N-(3-chloro-4-fluorophenyl)-3-(2-nitrobenzamido)-1-benzofuran-2-carboxamide.